Cas no 401-49-0 ( )

• Product Name: &nbsp
• CAS No: 401-49-0
• Molecular Formula: C₅H₅F₃
• Molecular Weight: 122.0884
• CID: 883696
• PubChem ID: 272689

  Properties

Names and Identifiers

• 1,1,2-trifluoropenta-1,4-diene
• 1,1,2-trifluoro-1,4-pentadiene
• 1,1,2-trifluoro-penta-1,4-diene
• 1,1,2-trifluoropentane-1,4-diene
• 1,1,2-Trifluor-penta-1,4-dien
• 1,1,2-Trifluor-pentadien-1,4
• AC1L6S53
• AC1Q4HKS
• AG-K-67083
• AR-1B3992
• CTK4I2527
• KST-1B3990
• NSC117342

Computed Properties

• Exact Mass: 122.03435
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 122.034
• Heavy Atom Count: 8
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 2.64010
• PSA: 0
• Refractive Index: 1.354
• Boiling Point: 49.7°C at 760 mmHg
• Density: 1.055

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides